Chemical structure and properties of 5-Chloro-2-(furan-2-yl)pyridine
Chemical structure and properties of 5-Chloro-2-(furan-2-yl)pyridine
An In-Depth Technical Guide to 5-Chloro-2-(furan-2-yl)pyridine
Abstract
This technical guide provides a comprehensive scientific overview of 5-Chloro-2-(furan-2-yl)pyridine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. While specific experimental data for this precise molecule is not widely published, this document synthesizes information from structurally related compounds and established chemical principles to detail its physicochemical properties, a robust and plausible synthetic route, predicted spectroscopic characteristics, and potential applications. The guide is intended for an audience of researchers, scientists, and professionals in drug development, offering field-proven insights into its synthesis and chemical logic.
Introduction and Significance
5-Chloro-2-(furan-2-yl)pyridine belongs to the 2-arylpyridine class of compounds, a structural motif frequently identified as a "privileged scaffold" in drug discovery. This designation arises from its ability to interact with a wide range of biological targets, forming the core of numerous biologically active molecules. The structure combines three key features:
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A Pyridine Ring: A fundamental nitrogen-containing heterocycle that often imparts desirable pharmacokinetic properties, such as aqueous solubility and the ability to form hydrogen bonds.
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A Furan Ring: An oxygen-containing aromatic heterocycle found in many natural and synthetic bioactive compounds, known to participate in various biological interactions.
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A Chloro Substituent: This halogen atom can significantly modulate the electronic properties of the pyridine ring and serves as a versatile chemical handle for further synthetic modifications, enabling the exploration of chemical space around the core scaffold.
The convergence of these three components makes 5-Chloro-2-(furan-2-yl)pyridine a valuable building block for synthesizing more complex molecules with potential applications as kinase inhibitors, anti-proliferative agents, and agrochemicals.[1][2][3]
Physicochemical and Structural Properties
Although a specific CAS Number is not publicly cataloged for this compound, its molecular identity and properties can be derived from its structure. Data from structurally similar compounds, such as 5-chloro-2-phenylpyridine and 5-chloro-2-fluoropyridine, provide a basis for predicting its characteristics.[4][5]
| Property | Predicted Value / Description |
| Chemical Structure | ![]() |
| Molecular Formula | C₉H₆ClNO |
| Molecular Weight | 179.60 g/mol |
| Appearance | Predicted to be an off-white to yellow solid at 20°C.[6] |
| Melting Point | Estimated to be in the range of 60-90°C. |
| Boiling Point | > 250°C (Predicted) |
| Solubility | Sparingly soluble in water; soluble in organic solvents like Dichloromethane, Ethyl Acetate, and THF. |
| IUPAC Name | 5-chloro-2-(furan-2-yl)pyridine |
| SMILES | c1cc(oc1)c2ccc(cn2)Cl |
Synthesis and Characterization
The most logical and industrially scalable approach to synthesize 5-Chloro-2-(furan-2-yl)pyridine is through a palladium-catalyzed cross-coupling reaction. The Suzuki-Miyaura coupling is particularly well-suited for this purpose due to its high functional group tolerance, mild reaction conditions, and the commercial availability of the starting materials.[7][8][9]
Proposed Synthetic Route: Suzuki-Miyaura Cross-Coupling
The synthesis involves the coupling of a 2-halopyridine derivative with a furan boronic acid. Using 2,5-dichloropyridine as the starting material allows for a selective reaction at the more reactive 2-position, leaving the 5-chloro group intact.
Caption: Proposed Suzuki-Miyaura synthesis workflow.
Detailed Experimental Protocol
Causality: This protocol is designed for efficiency and selectivity. The choice of a palladium(0) catalyst like Pd(PPh₃)₄ is standard for Suzuki couplings.[7] A base, such as sodium carbonate, is essential to activate the boronic acid for the transmetalation step.[10] A two-phase solvent system (Toluene/Water) facilitates the reaction by dissolving both the organic substrates and the inorganic base.
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Reaction Setup: To an oven-dried Schlenk flask, add 2,5-dichloropyridine (1.0 eq.), 2-furylboronic acid (1.1 eq.), and sodium carbonate (2.5 eq.).
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Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to remove oxygen, which can deactivate the palladium catalyst.
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Solvent and Catalyst Addition: Add degassed toluene and water (e.g., in a 4:1 ratio). To this stirred mixture, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq.).
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Reaction: Heat the mixture to 90-100°C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting material is consumed (typically 4-12 hours).
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Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 5-Chloro-2-(furan-2-yl)pyridine.
Spectroscopic Characterization (Predicted)
Structural confirmation relies on standard spectroscopic techniques. The following are predicted data based on established chemical shifts and fragmentation patterns.[11][12][13]
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¹H NMR (400 MHz, CDCl₃):
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Pyridine Ring:
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δ ~8.55 ppm (d, 1H, H6-pyridine)
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δ ~7.70 ppm (dd, 1H, H4-pyridine)
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δ ~7.45 ppm (d, 1H, H3-pyridine)
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Furan Ring:
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δ ~7.55 ppm (dd, 1H, H5-furan)
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δ ~6.95 ppm (d, 1H, H3-furan)
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δ ~6.50 ppm (dd, 1H, H4-furan)
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Rationale: The pyridine protons are expected to be downfield due to the electron-withdrawing nature of the nitrogen atom. The chloro-substituent will further influence the shifts of adjacent protons. Furan protons typically appear in the 6.0-7.6 ppm range.
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¹³C NMR (101 MHz, CDCl₃):
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Pyridine Ring: δ ~155.0 (C2), ~148.5 (C6), ~138.0 (C4), ~130.0 (C5), ~121.0 (C3)
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Furan Ring: δ ~152.0 (C2'), ~144.0 (C5'), ~112.5 (C4'), ~110.0 (C3')
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Rationale: Carbon atoms attached to heteroatoms (N, O) or halogens (Cl) will show distinct chemical shifts. The values are estimated based on substituent effect data for similar heterocyclic systems.[12][14][15]
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Mass Spectrometry (EI):
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Molecular Ion (M⁺): m/z ~179 and ~181 in an approximate 3:1 ratio, which is characteristic of a compound containing one chlorine atom (³⁵Cl and ³⁷Cl isotopes).
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Key Fragments: Loss of Cl (m/z ~144), loss of CO from the furan ring, and cleavage at the C-C bond between the two rings are expected fragmentation pathways.
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Chemical Reactivity and Applications
5-Chloro-2-(furan-2-yl)pyridine is a versatile intermediate for creating diverse chemical libraries. Its primary value lies in the reactivity of the 5-chloro position, which can be used for further functionalization.
Caption: Role as a versatile synthetic intermediate.
Key Applications:
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Pharmaceutical Development: The 2-furylpyridine scaffold is present in compounds evaluated for a range of activities, including as CDK2 inhibitors.[1] The 5-chloro position allows for the introduction of various amine, aryl, or alkyl groups via established cross-coupling reactions (e.g., Buchwald-Hartwig amination), enabling the synthesis of compound libraries for high-throughput screening.[16]
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Agrochemicals: Many commercial pesticides and herbicides are based on substituted pyridine structures. This molecule serves as a key starting point for creating novel crop protection agents.[3][17]
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Materials Science: Biaryl and heteroaryl compounds are fundamental units in the development of organic light-emitting diodes (OLEDs), polymers, and other functional materials. The ability to further functionalize this molecule makes it a candidate for creating new materials with tailored electronic properties.
Safety and Handling
While a specific Safety Data Sheet (SDS) for 5-Chloro-2-(furan-2-yl)pyridine is not available, a robust safety profile can be inferred from the hazards associated with its precursors and structural analogs like 5-chloro-2-fluoropyridine.
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Hazard Classification (Anticipated):
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Acute Toxicity, Oral: Harmful if swallowed.
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Skin Irritation: Causes skin irritation.
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Eye Damage/Irritation: Causes serious eye damage/irritation.
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Flammability: May be a combustible solid.
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-
Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and/or a face shield.
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Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.
-
-
Handling and Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Keep away from strong oxidizing agents.
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Avoid formation of dust and aerosols.
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-
Disposal:
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Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.
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Conclusion
5-Chloro-2-(furan-2-yl)pyridine is a strategically important heterocyclic compound that holds considerable potential as a building block in drug discovery and materials science. Its synthesis is readily achievable through modern cross-coupling methodologies like the Suzuki-Miyaura reaction. The presence of a reactive chlorine atom provides a gateway for extensive synthetic diversification. While direct experimental data remains to be broadly published, this guide provides a scientifically grounded framework for its synthesis, characterization, and safe handling, empowering researchers to effectively utilize this versatile molecule in their scientific endeavors.
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